(E)-3-(4-benzhydrylpiperazin-1-yl)-N'-(2,4-dihydroxybenzylidene)propanehydrazide

• IUPAC Name: 3-(4-benzhydrylpiperazin-1-yl)-N-[(E)-(2,4-dihydroxyphenyl)methylideneamino]propanamide
• InChI: InChI=1S/C27H30N4O3/c32-24-12-11-23(25(33)19-24)20-28-29-26(34)13-14-30-15-17-31(18-16-30)27(21-7-3-1-4-8-21)22-9-5-2-6-10-22/h1-12,19-20,27,32-33H,13-18H2,(H,29,34)/b28-20+
• InChI Key: MUTZDQVHBZCYEX-VFCFBJKWSA-N
• Canonical SMILES: C1CN(CCN1CCC(=O)NN=CC2=C(C=C(C=C2)O)O)C(C3=CC=CC=C3)C4=CC=CC=C4
• Isomeric SMILES: C1CN(CCN1CCC(=O)N/N=C/C2=C(C=C(C=C2)O)O)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C27H30N4O3
• Molecular Weight: 458.6 g/mol

Description

(E)-3-(4-benzhydrylpiperazin-1-yl)-N'-(2,4-dihydroxybenzylidene)propanehydrazide, also known as BHDP, is a novel compound that has been gaining attention in the scientific community for its potential therapeutic applications. BHDP belongs to the class of hydrazide compounds and has shown promising results in various studies.

Scientific Research Applications

Potential as Inhibitors and Antimicrobial Agents

• Cyclooxygenase-2 (COX-2) Inhibition : New hydrazide derivatives have been synthesized and studied for their anti-inflammatory potential through molecular docking and dynamics simulations, predicting high binding affinity for the COX-2 enzyme, suggesting a potential for therapeutic applications in inflammation-related diseases (El Bakri et al., 2022).
• Antimicrobial Activity : Schiff base compounds derived from hydrazide and sulfonohydrazide have shown significant antibacterial, antifungal, and antioxidant activities. These compounds have demonstrated the ability to interact with SS-DNA via an intercalation mode, indicating a potential for genetic material targeting applications (Sirajuddin et al., 2013).
• Lipase and α-Glucosidase Inhibition : Novel heterocyclic compounds derived from acetohydrazide have been investigated for their inhibition activities against lipase and α-glucosidase, highlighting their potential in the development of treatments for conditions like obesity and diabetes (Bekircan et al., 2015).

Biological and Pharmacological Applications

• Antiprotozoal Activity : N-acylhydrazone derivatives have been tested for antiparasitic activity against Leishmania donovani and Trypanosoma brucei rhodesiense, showing moderate activity and suggesting a pathway for developing novel antiprotozoal agents (Carvalho et al., 2014).
• Neurodegenerative Diseases Treatment : Schiff bases derived from hydrazide have been studied for their potential in treating neurodegenerative diseases like Alzheimer's, using bioinformatics and cheminformatics methods to evaluate their drug-likeness and pharmacological properties, highlighting their potential as neuropsychiatric drugs (Avram et al., 2021).

Structural and Molecular Studies

• Crystal Structure Analysis : Benzohydrazone compounds derived from salicylaldehyde have been synthesized and characterized, providing insights into their molecular structure through X-ray diffraction, contributing to the understanding of their stability and interaction potentials (Meng et al., 2014).